N6-((3-(3-Methyl-3H-diazirin-3-yl)propoxy)carbonyl)-L-lysine
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Overview
Description
“N6-((3-(3-Methyl-3H-diazirin-3-yl)propoxy)carbonyl)-L-lysine” is a complex organic compound. It contains a diazirine group, which is a type of diazo compound that is often used in photoaffinity labeling . The compound also includes a lysine residue, which is one of the 20 standard amino acids used in the biosynthesis of proteins .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of the diazirine group and the lysine residue. The diazirine group consists of a three-membered ring containing two nitrogen atoms and one carbon atom . The lysine residue is an amino acid with a side chain consisting of a linear carbon chain terminating in an amino group .Chemical Reactions Analysis
The diazirine group in the compound can be activated by UV light to form highly reactive carbene intermediates . These intermediates can then react with nearby molecules, forming a covalent bond .Mechanism of Action
Safety and Hazards
Future Directions
The use of diazirine-based compounds in biochemical research, particularly in photo-crosslinking studies, is a promising area of study . These compounds can provide valuable insights into protein structure and function, and could have potential applications in the development of new therapeutic agents .
Properties
IUPAC Name |
(2S)-2-amino-6-[3-(3-methyldiazirin-3-yl)propoxycarbonylamino]hexanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N4O4/c1-12(15-16-12)6-4-8-20-11(19)14-7-3-2-5-9(13)10(17)18/h9H,2-8,13H2,1H3,(H,14,19)(H,17,18)/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZJVINTUKBDURT-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(N=N1)CCCOC(=O)NCCCCC(C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(N=N1)CCCOC(=O)NCCCC[C@@H](C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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